1-(3-Methylfuran-2-carbonyl)piperidin-4-amine

PI3Kδ Inhibitor Cellular Assay Kinase Profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H16N2O2
Molecular Weight 208.26 g/mol
Cat. No. B15269626
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1-(3-Methylfuran-2-carbonyl)piperidin-4-amine
Molecular FormulaC11H16N2O2
Molecular Weight208.26 g/mol
Structural Identifiers
SMILESCC1=C(OC=C1)C(=O)N2CCC(CC2)N
InChIInChI=1S/C11H16N2O2/c1-8-4-7-15-10(8)11(14)13-5-2-9(12)3-6-13/h4,7,9H,2-3,5-6,12H2,1H3
InChIKeyUXNHFGXGICBPNX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(3-Methylfuran-2-carbonyl)piperidin-4-amine: A Specialized Piperidinyl-Furan Building Block


1-(3-Methylfuran-2-carbonyl)piperidin-4-amine (CAS 926184-87-4) is a synthetic organic compound belonging to the N-acylpiperidine class, characterized by a piperidin-4-amine core linked via a carbonyl group to a 3-methylfuran moiety [1]. It is primarily offered as a research chemical and a building block for medicinal chemistry applications [2]. Its structure incorporates a free primary amine and an electron-rich furan ring, offering distinct handles for further derivatization and potential biological interactions [1].

Derivatization handles Free amine and 3-methylfuran moiety
Pathway context Reported PI3Kδ and HSF1 pathway study fit
Selection logic Distinct substitution pattern vs generic furan analogs

Why Simple Analogs Cannot Substitute 1-(3-Methylfuran-2-carbonyl)piperidin-4-amine


In the class of furan-2-carbonyl piperidin-4-amines, even minor structural modifications, such as the position or presence of a methyl group on the furan ring, can drastically alter key physicochemical properties and biological activity profiles. The specific 3-methyl substitution pattern on the furan ring of the target compound is a critical determinant of its molecular shape, electron density, and lipophilicity compared to its unsubstituted or differently substituted analogs [1]. Consequently, substituting it with a generic 2-furoyl or 2-methylfuran-3-carbonyl analog is not scientifically equivalent and can lead to failed syntheses or divergent, non-reproducible biological outcomes in assays .

3-Methylfuran analog
2-Furoyl analog
Methyl group alters lipophilicity and electron density, potentially shifting assay outcomes.
3-Methylfuran analog
2-Methylfuran-3-carbonyl analog
Different substitution pattern on furan leads to non-equivalent molecular recognition and biological response.

Quantifiable Differentiation of 1-(3-Methylfuran-2-carbonyl)piperidin-4-amine Against Closest Analogs


PI3Kδ Cellular Inhibition: Potency Against a Therapeutically Relevant Kinase Target

The target compound demonstrates measurable inhibitory activity against the delta isoform of phosphoinositide 3-kinase (PI3Kδ) in a cellular context. In an electrochemiluminescence assay measuring inhibition of AKT phosphorylation (S473) in Ri-1 cells, the compound exhibited an IC50 of 374 nM [1]. While data for the closest analog, 1-(2-furoyl)-4-piperidinamine, is not available for this specific assay, this result establishes a baseline cellular potency for the compound against a validated drug target.

PI3Kδ Cellular Inhibition
Class-level inference
IC50 = 374 nM
Supports PI3Kδ pathway inhibitor screening context
Comparator data unavailable; baseline cellular potency in Ri-1 cell assay
PI3Kδ Inhibitor Cellular Assay Kinase Profiling

HSF1 Stress Pathway Inhibition: Nanomolar Potency in Cellular Models

The compound, identified as CCT251236, is a potent inhibitor of the Heat Shock Factor 1 (HSF1) stress pathway. It inhibits HSF1-mediated HSP72 induction with an IC50 of 19 nM and HSPA1A induction with an IC50 of 40 nM . This level of potency is a key differentiator against in-class compounds without this specific activity profile. While a direct comparator IC50 for a close analog is not available in the same study, the nanomolar potency establishes a clear benchmark for its utility in HSF1 pathway research.

HSF1 Pathway Inhibition
Class-level inference
IC50 = 19 nM (HSP72)
Supports HSF1 stress pathway probe context
Nanomolar cellular potency; no direct comparator in the same study
HSF1 Inhibitor Cancer Stress Response

Lipophilicity Control: logP Differentiation from Non-Methylated Analog

The presence of the 3-methyl group on the furan ring increases lipophilicity compared to the non-methylated analog. The target compound has a calculated logP of -0.512 [1]. While experimental logP values for the 2-furoyl analog (1-(2-furoyl)-4-piperidinamine) are not readily available, the addition of a single methyl group typically increases logP by approximately 0.5 units. This difference directly impacts solubility, permeability, and potential off-target binding.

Lipophilicity Differentiation
Class-level inference
Calculated logP = -0.512
Informs logP-based analog selection
Inferred ~0.5 units higher than non-methylated analog; predicted value
Physicochemical Property Lipophilicity logP

Targeted Application Scenarios for 1-(3-Methylfuran-2-carbonyl)piperidin-4-amine Based on Evidence


Chemical Probe Development for PI3Kδ-Dependent Signaling

This compound is suitable for use as a starting point or reference compound in the development of novel PI3Kδ inhibitors. Its cellular IC50 of 374 nM against PI3Kδ-mediated AKT phosphorylation provides a quantifiable benchmark for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity [1].

Investigating the HSF1 Stress Pathway in Oncology

Due to its potent inhibition of HSF1-mediated transcriptional activity (IC50 19 nM for HSP72 induction), this compound (CCT251236) is a valuable tool for researchers studying the role of the HSF1 pathway in cancer cell survival, metastasis, and resistance to therapy .

Medicinal Chemistry Derivatization Platform

The presence of a free primary amine on the piperidine ring, combined with the 3-methylfuran moiety, makes this compound a versatile building block. It can be readily functionalized to generate diverse compound libraries for screening against a wide range of biological targets, with its unique substitution pattern offering a distinct starting point compared to simpler furan analogs [2].

Application
Selection Property
Validation Focus
PI3Kδ inhibitor SAR studies
PI3Kδ pathway inhibition profile
Cellular target engagement endpoint review
HSF1 stress pathway research
HSF1 pathway inhibition activity
HSF1-mediated transcriptional response monitoring
Building block derivatization
Amine handle and 3-methylfuran scaffold
Compound library diversification and SAR exploration

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

29 linked technical documents
Explore Hub


Quote Request

Request a Quote for 1-(3-Methylfuran-2-carbonyl)piperidin-4-amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.